1-Sulfooxymethylpyrene
Overview
Description
1-Sulfooxymethylpyrene belongs to the class of organic compounds known as pyrenes . Pyrenes are compounds containing a pyrene moiety, which consists of four fused benzene rings, resulting in a flat aromatic system . It is not a naturally occurring metabolite and is only found in those individuals exposed to this compound or its derivatives .
Synthesis Analysis
1-Methylpyrene (1-MP) is a common environmental pollutant and animal carcinogen. After sequential activation by cytochromes P450 and sulfotransferases, it induced gene mutations and micronuclei in mammalian cells . The genotoxicity of 1-MP depends on the sequential two-step metabolic activation, i.e., hydroxylation of the methyl group by various cytochrome P450 (CYP) enzymes leading to the production of 1-hydroxymethylpyrene (1-HMP), followed by sulfo-conjugation on the hydroxyl group as catalyzed by sulfotransferase (SULT) enzymes, which gives rise to the generation of 1-sulfoxymethylpyrene (1-SMP), a highly electrophilic, direct-acting mutagen and carcinogen .Molecular Structure Analysis
The molecular formula of 1-Sulfooxymethylpyrene is C17H12O4S . It has an average mass of 312.340 Da and a monoisotopic mass of 312.045624 Da .Scientific Research Applications
Metabolic Pathways and Detoxification
1-Sulfooxymethylpyrene, a metabolite derived from environmental carcinogens like 1-methylpyrene, is a subject of interest in understanding the detoxification pathways of harmful substances. Bendadani et al. (2016) studied the metabolism and excretion of 1-hydroxymethylpyrene (1-HMP), a precursor to 1-sulfooxymethylpyrene. Their research revealed the various metabolites formed during the detoxification process and their proportions in fecal and urinary excretion in rats. The study provides valuable insights into the detoxification and the potential genotoxicity of substances related to 1-sulfooxymethylpyrene, contributing to our understanding of carcinogenic risk and detoxification mechanisms in living organisms Bendadani et al., 2016.
Geothermal Tracing
Polyaromatic sulfonates, including compounds like 1-sulfooxymethylpyrene, have applications in geothermal reservoir tracing. Rose et al. (2001) tested five polyaromatic sulfonate compounds for their suitability as geothermal tracers. Their stability under high-temperature conditions and detectability at low concentrations make them valuable tools for mapping and understanding geothermal reservoirs. The successful application of these tracers in various field studies underscores their importance in sustainable energy exploration and management Rose et al., 2001.
Polymer Applications
1-Sulfooxymethylpyrene-related compounds have implications in polymer science, especially in creating functional polymers. Emerson & Ifalade (2005) discussed the synthesis of polymers with functional groups like sulfonylhydrazine and thiol by using macroporous poly(styrene-co-divinylbenzene). The method they described provides a foundation for synthesizing a range of functional polymers, potentially opening doors for various industrial and research applications Emerson & Ifalade, 2005.
Electronic and Optical Applications
Compounds related to 1-sulfooxymethylpyrene have been explored for their electronic and optical properties. Xie et al. (2011) synthesized and studied the poly (pyrene-1-sulfonic acid sodium salt) film, demonstrating its potential as a blue-light-emitting material. The film's semiconducting properties and structural stability suggest its suitability for applications in light-emitting diodes and possibly other electronic devices Xie et al., 2011.
properties
IUPAC Name |
pyren-1-ylmethyl hydrogen sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12O4S/c18-22(19,20)21-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-9H,10H2,(H,18,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEHJDOIFMGNIQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)COS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
102207-43-2 (sodium) |
Source
|
| Record name | 1-Sulfooxymethylpyrene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0130965730 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID00156819 |
Source
|
| Record name | 1-Sulfooxymethylpyrene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00156819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Sulfooxymethylpyrene | |
CAS RN |
130965-73-0 |
Source
|
| Record name | 1-Sulfooxymethylpyrene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0130965730 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Sulfooxymethylpyrene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00156819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-SULFOOXYMETHYLPYRENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UYC2177X5N | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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